![molecular formula C15H15ClN4O3S B4264360 5-chloro-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide](/img/structure/B4264360.png)
5-chloro-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide
Overview
Description
5-chloro-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiadiazole derivatives, which have been reported to possess various biological activities.
Mechanism of Action
The exact mechanism of action of 5-chloro-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the expression of various inflammatory mediators, such as cytokines and chemokines. It has also been reported to induce apoptosis in cancer cells and inhibit the growth of fungal pathogens.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-chloro-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide in lab experiments is its high potency and selectivity. However, its limitations include its low solubility in aqueous solutions and its potential toxicity at higher concentrations.
Future Directions
There are several future directions for the research on 5-chloro-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide. One of the potential areas of investigation is its use as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential as an antitumor agent for the treatment of various types of cancer. Additionally, further studies are needed to investigate the safety and efficacy of this compound in preclinical and clinical settings.
Scientific Research Applications
5-chloro-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been reported to possess anti-inflammatory, antitumor, and antifungal activities.
properties
IUPAC Name |
5-chloro-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN4O3S/c16-10-5-6-12(20(22)23)11(8-10)14(21)17-15-19-18-13(24-15)7-9-3-1-2-4-9/h5-6,8-9H,1-4,7H2,(H,17,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RERQGOLWBWYFGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CC2=NN=C(S2)NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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